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Compound of Interest

Compound Name: Methyl 3-(4-formylphenyl)acrylate

Cat. No.: B130799

In-Depth Technical Guide: Methyl 3-(4-
formylphenyl)acrylate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document is intended for informational purposes for qualified scientific professionals. The
information provided is based on available data for Methyl 3-(4-formylphenyl)acrylate and
related acrylate compounds. A comprehensive Safety Data Sheet (SDS) for this specific
compound was not publicly available at the time of writing. Therefore, all handling, storage, and
safety procedures should be conducted with extreme caution, and a thorough risk assessment
should be completed by the user's institution.

Chemical and Physical Properties

Methyl 3-(4-formylphenyl)acrylate is an organic compound with potential applications in
organic synthesis, serving as an intermediate for various pharmaceuticals, photosensitizers,
and dyes. Its chemical structure combines an acrylate group with a formyl-substituted phenyl
ring, making it a reactive molecule with diverse synthetic possibilities.
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Property Value Source
Chemical Formula C11H1003 [1]
Molecular Weight 190.20 g/mol [1]

CAS Number 58045-41-3 [1]
Appearance Faint yellow powder [1]
Purity 95% [1]
Melting Point 79-82 °C

Boiling Point 255-256°C

Density 1.15 g/cm3

Health and Safety Information

Due to the limited availability of a specific Safety Data Sheet for Methyl 3-(4-
formylphenyl)acrylate, the following information is a composite based on data for structurally
related acrylate compounds. Acrylates as a class are known to be reactive and can pose
several health hazards.

| Classification (Inferred)

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
Tract Irritation)

Hazardous to the Aquatic ) o )
) H411: Toxic to aquatic life with
Environment, Long-Term 2 ]
long lasting effects
Hazard
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Note: This classification is inferred from data on similar acrylate compounds and should be
used for guidance only. A formal hazard assessment should be conducted.

Toxicological Data

Specific quantitative toxicological data, such as LD50 and LC50 values, for Methyl 3-(4-
formylphenyl)acrylate are not readily available in the public domain. For reference, the parent
compound, methyl acrylate, is harmful if swallowed or in contact with skin and is toxic if inhaled.

Handling and Personal Protective Equipment (PPE)

Safe handling of Methyl 3-(4-formylphenyl)acrylate is crucial to minimize exposure risk. The
following are general guidelines based on the known reactivity of acrylates:

o Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation of dust or vapors.

o Personal Protective Equipment:
o Eye Protection: Chemical safety goggles or a face shield are mandatory.
o Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

o Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For
larger quantities or potential for splashing, consider additional protective clothing.

o Respiratory Protection: If dust or aerosols are generated and engineering controls are
insufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
and particulates should be used.

Storage

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents, acids, and bases. Keep the container tightly closed. It is recommended to
store under an inert atmosphere (e.g., nitrogen or argon) to prevent potential polymerization or
degradation, especially if the material is to be stored for extended periods.

Experimental Protocols
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Detailed experimental protocols involving Methyl 3-(4-formylphenyl)acrylate are not widely
published. The following are representative methodologies for key experimental procedures
that researchers might employ when working with this compound, based on studies of similar
molecules.

General Procedure for a Coupling Reaction

This protocol outlines a typical palladium-catalyzed cross-coupling reaction, a common
application for functionalized acrylates.

Click to download full resolution via product page

Caption: General workflow for a palladium-catalyzed cross-coupling reaction.

In Vitro Cell Viability Assay (MTT Assay)

This protocol describes a common method to assess the cytotoxic effects of a compound on a
cancer cell line.

Click to download full resolution via product page

Caption: Workflow for an in vitro cell viability (MTT) assay.

Potential Sighaling Pathways and Biological Activity
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There is no published research specifically detailing the signaling pathways affected by Methyl
3-(4-formylphenyl)acrylate. However, based on studies of other acrylate derivatives with
antiproliferative properties, a logical starting point for investigation would be pathways involved
in cell cycle regulation and apoptosis.

The diagram below illustrates a hypothetical workflow for screening the biological activity of this
compound to identify potential cellular targets and affected signaling pathways.
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Caption: Hypothetical workflow for biological activity screening.

This workflow provides a structured approach to begin characterizing the biological effects of
Methyl 3-(4-formylphenyl)acrylate in the absence of existing data. Initial cytotoxicity
screening would be followed by more specific assays to determine the mechanism of cell death
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and the involvement of key cellular processes. Subsequent molecular analyses would then
help to pinpoint the specific signaling pathways and protein targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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